![molecular formula C9H9BrClNO B2501717 (5-Bromo-1-benzofuran-2-yl)methanamine hydrochloride CAS No. 2094160-53-7](/img/structure/B2501717.png)
(5-Bromo-1-benzofuran-2-yl)methanamine hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(5-Bromo-1-benzofuran-2-yl)methanamine hydrochloride is a chemical compound that has been used in a variety of scientific applications. It is a colorless solid with a molecular weight of 239.13 g/mol and a melting point of 145-148 °C. This compound is a derivative of benzofuran and has been used in the synthesis of a variety of compounds, including pharmaceuticals. It has also been used in the study of biochemical and physiological effects, as well as in laboratory experiments.
Scientific Research Applications
Antifungal and Antiprotozoal
Benzofuran derivatives have shown significant antifungal and antiprotozoal activities .
Antitubercular
These compounds have also been used in the treatment of tuberculosis .
Anti-inflammatory
Benzofuran derivatives, such as bergapten, have been used in the treatment of inflammation by inhibiting the production of pro-inflammatory cytokines .
Anticancer and AntiHIV
They have shown potential in the treatment of cancer and HIV .
Antihyperlipidemic and Antioxidant
Benzofuran derivatives have been used in the treatment of hyperlipidemia and have shown antioxidant properties .
Antidiabetic and Antihypertensive
These compounds have been used in the treatment of diabetes and hypertension .
Anti-Alzheimer’s
Benzofuran derivatives have shown potential in the treatment of Alzheimer’s disease .
Vasodilating and Hypotensive
They have been used for their vasodilating and hypotensive effects .
Mechanism of Action
Target of Action
Benzofuran derivatives have been shown to exhibit a wide range of biological activities . For instance, some substituted benzofurans have demonstrated significant anticancer activities .
Mode of Action
It is known that benzofuran derivatives can interact with various targets depending on their substitution patterns . The presence of halogens, nitro, and hydroxyl groups at certain positions can enhance their antibacterial activity .
Biochemical Pathways
Benzofuran derivatives have been associated with a variety of biological activities, suggesting they may interact with multiple biochemical pathways .
Pharmacokinetics
The compound’s molecular weight is 27656 , which is within the optimal range for drug-like properties, suggesting it may have favorable pharmacokinetic properties.
Result of Action
Some substituted benzofurans have demonstrated significant cell growth inhibitory effects in different types of cancer cells .
Action Environment
The compound is stored at room temperature , suggesting it has a degree of environmental stability.
properties
IUPAC Name |
(5-bromo-1-benzofuran-2-yl)methanamine;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8BrNO.ClH/c10-7-1-2-9-6(3-7)4-8(5-11)12-9;/h1-4H,5,11H2;1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DDJGMXNKIMQHHY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C1Br)C=C(O2)CN.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9BrClNO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
262.53 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(5-Bromo-1-benzofuran-2-yl)methanamine hydrochloride |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.